Cas no 771574-69-7 (Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-)
![Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- structure](https://www.kuujia.com/scimg/cas/771574-69-7x500.png)
771574-69-7 structure
Product name:Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]-
- Propanedinitrile,[(2,3,4-trihydroxyphenyl)methylene]- (9CI)
- 2-(2,3,4-Trihydroxybenzylidene)malononitrile
- SCHEMBL10517799
- 771574-69-7
-
- Inchi: InChI=1S/C10H6N2O3/c11-4-6(5-12)3-7-1-2-8(13)10(15)9(7)14/h1-3,13-15H
- InChI Key: UTZAXOFRFVDDQD-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1C=C(C#N)C#N)O)O)O
Computed Properties
- Exact Mass: 202.03784206g/mol
- Monoisotopic Mass: 202.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
- XLogP3: 0.9
Propanedinitrile,2-[(2,3,4-trihydroxyphenyl)methylene]- Related Literature
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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